Cas no 1707581-82-5 (2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile)

• Product Name: 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
• CAS No: 1707581-82-5
• MF: C₁₅H₁₀Cl₂N₂O
• MW: 305.15870141983
• CID: 5191309
• Update Time: 2025-10-31

2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
• 5H-Pyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-4-(4-chlorophenyl)-7,8-dihydro-

• Inchi： 1S/C15H10Cl2N2O/c16-10-3-1-9(2-4-10)14-11(7-18)15(17)19-13-5-6-20-8-12(13)14/h1-4H,5-6,8H2
• InChI Key： AQXRMNDTJFQFLI-UHFFFAOYSA-N
• SMILES： C12CCOCC1=C(C1=CC=C(Cl)C=C1)C(C#N)=C(Cl)N=2

Additional information on 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile

Introduction to 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile (CAS No. 1707581-82-5)

2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile (CAS No. 1707581-82-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[4,3-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chloro substituent and a cyano group, make it a promising candidate for further investigation in various disease models.

The chemical structure of 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile consists of a fused pyrano[4,3-b]pyridine ring system with specific functional groups that contribute to its pharmacological properties. The chloro substituents on the phenyl ring and the pyrano[4,3-b]pyridine scaffold provide enhanced stability and lipophilicity, which are crucial for drug delivery and bioavailability. The cyano group at the C-3 position of the pyrano[4,3-b]pyridine ring adds to the compound's reactivity and potential for forming stable complexes with biological targets.

Recent studies have highlighted the potential of 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile has also shown promise in cancer research. A study published in Cancer Letters in 2022 demonstrated that this compound has significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase. These findings suggest that 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile could be a valuable lead compound for developing new anticancer drugs.

The pharmacokinetic properties of 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile have also been investigated to assess its suitability for clinical applications. A preclinical study conducted by a team at the University of California found that this compound has favorable oral bioavailability and a long half-life in animal models. These characteristics are essential for ensuring sustained therapeutic effects and reducing dosing frequency.

To further explore the therapeutic potential of 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials.

In conclusion, 2-Chloro-4-(4-chloro-phenyl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile (CAS No. 1707581-82-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.